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Compound of Interest

Compound Name: 2-Methyl-5-(pyrrolidin-2-yl)pyridine

Cat. No.: B022502

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identity and available information for 6-Methyl
Nornicotine. An extensive review of scientific literature and chemical databases reveals that
while this compound is chemically defined, it is frequently confused with the more extensively
studied analog, 6-Methylnicotine. This document aims to clarify the distinction between these
two molecules and presents the currently available data for 6-Methyl Nornicotine.

Nomenclature and Chemical Identification

6-Methyl Nornicotine is a derivative of nornicotine, which is an alkaloid found in tobacco plants
and a metabolite of nicotine.[1][2] The key structural feature of nornicotine is the absence of a
methyl group on the pyrrolidine nitrogen, which is present in nicotine.[1][2] In 6-MethylI
Nornicotine, a methyl group is added to the 6th position of the pyridine ring of the nornicotine
structure.

This is in stark contrast to 6-Methylnicotine, which is a derivative of nicotine and thus
possesses a methyl group on both the pyridine ring and the pyrrolidine nitrogen. This structural
difference results in a different molecular formula, molecular weight, and CAS number,
highlighting that they are distinct chemical entities.

Below is a table summarizing the key chemical identifiers for 6-Methyl Nornicotine.
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Identifier Value Reference

2-methyl-5-(pyrrolidin-2-
IUPAC Name ) y Py [3]
yl)pyridine

5-(2-Pyrrolidinyl)-2-picoline;
Pyridine, 2-methyl-5-(2-

Synonyms pyrrolidinyl)-; 2-Picoline, 5-(2- 131i4]
pyrrolidinyl)-

CAS Number 90872-72-3 [31(516][7]

Molecular Formula C10H14N2 [31[51[6]

Molecular Weight 162.23 g/mol [3][5][6]

Distinguishing 6-Methyl Nornicotine from 6-
Methylnicotine

The primary source of confusion in the available literature is the similar nomenclature of 6-
Methyl Nornicotine and 6-Methylnicotine. The following diagram illustrates the structural
relationship and key differences between nicotine, nornicotine, 6-Methyl Nornicotine, and 6-
Methylnicotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Methyl Nornicotine: A Technical Guide to a
Nornicotine Analog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022502#6-methyl-nornicotine-as-a-synonym]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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